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Clinical Efficacy and Relapse Rate Comparison

The table below summarizes key findings from a randomized controlled trial comparing cefcapene pivoxil

(CFPN-PI) with amoxicillin (AMPC) for treating Group A streptococcal pharyngitis in children [1].

Treatment Regimen Bacteriological Eradication Rate Clinical Cure Rate Relapse Rate

CFPN-PI (5-day) 93.8% (77/82) 100% (82/82) 1.3% (1/77)

CFPN-PI (10-day) 96.2% (76/79) 100% (79/79) 4.0% (3/75)

AMPC (10-day) 91.7% (77/84) 100% (84/84) 2.9% (2/69)

> Source Study Details: A prospective, multicenter, randomized, open-label comparative study was

conducted across 12 pediatric clinics. The study enrolled 250 children (aged 6 months to 12 years) with

confirmed GAS pharyngitis. Patients were randomized into the three treatment groups, and efficacy was

assessed based on throat culture results and clinical symptoms [1].

The study concluded that there were no significant differences in eradication rate, clinical cure rate, or

relapse rate among the three treatment groups, establishing that the 5-day CFPN-PI regimen is as efficacious

as the 10-day regimens [1].
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Comparative Efficacy in Chronic Respiratory Infections

Cefcapene pivoxil has also demonstrated comparable efficacy to other antibiotics in treating chronic

respiratory tract infections. The table below outlines results from a double-blind study comparing it with

cefteram pivoxil (CFTM-PI) [2].

| Parameter | Cefcapene Pivoxil (CFPN-PI) 450 mg/day | Cefteram Pivoxil (CFTM-PI) 600 mg/day | | :--

- | :--- | :--- | | Clinical Efficacy Rate | 80.2% | 78.9% | | Bacterial Elimination Rate | 60.5% | 65.9% | |

Side-Effect Incidence | 6.0% | 6.4% |

> Source Study Details: This double-blind study involved 171 patients with chronic respiratory tract

infections. Clinical efficacy was determined by improvement of symptoms and laboratory findings, and

bacterial elimination was confirmed by post-treatment cultures [2]. The study found no significant difference

in efficacy or safety between the two drugs.

Pharmacokinetic Profile and Experimental Protocols

Understanding the pharmacokinetic (PK) profile is crucial for drug development. The following data comes

from a PK study of cefcapene pivoxil in healthy Korean subjects [3].

PK Parameter (Mean ± SD) 100 mg (n=6) 150 mg (n=6) 200 mg (n=6)

Cmax (mg/L) 1.04 ± 0.22 1.24 ± 0.46 1.56 ± 0.43

AUCinf (h·mg/L) 2.94 ± 0.46 3.97 ± 1.28 4.70 ± 1.19

Tmax (h) [Median] 1.5 - 2.0 1.5 - 2.0 1.5 - 2.0

t1/2 (h) 1.07 ± 0.33 1.28 ± 0.31 1.21 ± 0.30

Urinary Excretion (%) 42.9 ± 18.9 31.5 ± 12.5 34.9 ± 9.0

> Source Study Protocol: An open-label, dose-escalation, parallel-group study was conducted in 18 healthy

male volunteers. After a single oral dose of CFPN-PI, serial blood and urine samples were collected for up to
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12 and 24 hours, respectively. Plasma and urine concentrations of the active drug, cefcapene, were

determined using high-performance liquid chromatography with ultraviolet detection (HPLC-UV). PK

parameters were calculated using non-compartmental analysis [3].

The study demonstrated that cefcapene pivoxil has linear pharmacokinetic properties within the 100-200

mg dose range and was well-tolerated with no serious adverse events [3].

Key Considerations for Clinical Use

Safety Profile: In the pediatric pharyngitis study, adverse effects were infrequent and primarily

consisted of diarrhea in all groups. A key differentiator was the occurrence of rash in 8.0% of patients
(6/75) in the amoxicillin group, which was not observed in the cefcapene pivoxil groups [1].

Absorption in Special Populations: The absorption of cefcapene pivoxil is dependent on gastric
acidity. A study in gastrectomized patients showed significantly lower maximum concentration (Cmax)

and overall exposure (AUC) in these individuals compared to healthy controls. This suggests that
alternative antibiotics or dosage adjustments may be necessary for patients who have undergone

gastrectomy [4].

Cefcapene Pivoxil Activation Pathway

The following diagram illustrates the metabolic pathway of this prodrug:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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